3-tert-butyl-5,6,9-trimethyl-7H-furo[3,2-g]chromen-7-one

• Molecular Formula: C18H20O3
• Molecular Weight: 284.3 g/mol
• IUPAC Name: 3-tert-butyl-5,6,9-trimethylfuro[3,2-g]chromen-7-one
• InChI: InChI=1S/C18H20O3/c1-9-10(2)17(19)21-16-11(3)15-13(7-12(9)16)14(8-20-15)18(4,5)6/h7-8H,1-6H3
• InChI Key: KDEVFJDQYXSNON-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C(C3=C(C=C12)C(=CO3)C(C)(C)C)C)C

Description

3-tert-butyl-5,6,9-trimethyl-7H-furo[3,2-g]chromen-7-one (CAS 858753-18-1) is a furanocoumarin derivative with the molecular formula C₁₈H₂₀O₃ and a molecular weight of 284.35 g/mol. Its structure consists of a fused furochromenone core substituted with a tert-butyl group at position 3 and methyl groups at positions 5, 6, and 9. Predicted physical properties include a density of 1.124 g/cm³ and a boiling point of 415.1°C . Furanocoumarins are known for diverse bioactivities, including interactions with viral enzymes (e.g., SARS-CoV-2 helicase ) and phototherapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-tert-butyl-5,6,9-trimethyl-7H-furo[3,2-g]chromen-7-one typically involves multi-step organic reactions. One common approach is the cyclization of appropriately substituted precursors under acidic or basic conditions. For instance, the synthesis may start with the preparation of a substituted chromene, followed by the introduction of the furan ring through cyclization reactions. Key steps often include:

Formation of the Chromene Core: This can be achieved through the condensation of phenolic compounds with aldehydes or ketones.

Introduction of the Furan Ring: Cyclization reactions, such as the use of Lewis acids or bases, facilitate the formation of the furo[3,2-g]chromene structure.

Substitution Reactions: Introduction of tert-butyl and methyl groups can be accomplished through alkylation reactions using appropriate alkyl halides and bases.

Industrial Production Methods

Industrial production of 3-tert-butyl-5,6,9-trimethyl-7H-furo[3,2-g]chromen-7-one may involve optimized synthetic routes to ensure high yield and purity. This often includes:

Catalytic Processes: Utilizing catalysts to enhance reaction efficiency and selectivity.

Continuous Flow Chemistry: Implementing continuous flow reactors to improve scalability and control over reaction conditions.

Purification Techniques: Employing advanced purification methods such as chromatography and crystallization to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

3-tert-butyl-5,6,9-trimethyl-7H-furo[3,2-g]chromen-7-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce functional groups such as hydroxyl or carbonyl groups.

Reduction: Reduction reactions can modify the oxidation state of the compound, potentially altering its reactivity and properties.

Substitution: Electrophilic or nucleophilic substitution reactions can introduce new substituents, modifying the compound’s chemical behavior.

Common Reagents and Conditions

Oxidizing Agents: Such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃).

Reducing Agents: Including sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

Substitution Reagents: Alkyl halides, acyl chlorides, and bases like sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated or carbonylated derivatives, while substitution reactions can introduce various alkyl or acyl groups.

Scientific Research Applications

3-tert-butyl-5,6,9-trimethyl-7H-furo[3,2-g]chromen-7-one has several scientific research applications:

Medicinal Chemistry: Investigated for its potential as a pharmacophore in drug design, particularly for its anti-inflammatory, antioxidant, and anticancer properties.

Biological Studies: Used in studies exploring its effects on cellular pathways and its potential as a therapeutic agent.

Materials Science: Explored for its potential use in organic electronics and as a building block for advanced materials.

Mechanism of Action

The mechanism of action of 3-tert-butyl-5,6,9-trimethyl-7H-furo[3,2-g]chromen-7-one involves its interaction with specific molecular targets and pathways. For instance:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, modulating their activity.

Pathways Involved: It can influence signaling pathways related to inflammation, oxidative stress, and cell proliferation, contributing to its biological effects.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name (CAS)	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Activities	Reference
Target Compound (858753-18-1)	3-tert-butyl, 5,6,9-trimethyl	C₁₈H₂₀O₃	284.35	High lipophilicity (tert-butyl); potential antiviral interactions via furochromen core
2,5,9-Trimethyl-7H-furo[3,2-g]chromen-7-one (3902-71-4)	2,5,9-trimethyl	C₁₄H₁₂O₃	228.25	Medical use (Trioxsalen); UV-activated DNA crosslinking agent
3-(4-Methoxyphenyl)-5,6,9-trimethyl-7H-furo[3,2-g]chromen-7-one	3-(4-methoxyphenyl), 5,6,9-trimethyl	C₂₁H₁₈O₄	334.37	Enhanced π-π interactions (aromatic methoxyphenyl); potential enzyme inhibition
3-Ethynyl-2-isopropyl-7H-furo[3,2-g]chromen-7-one (Compound 32)	3-ethynyl, 2-isopropyl	C₁₆H₁₂O₃	252.27	Click chemistry compatibility (ethynyl); IR/NMR data for structural validation
(Z)-2-Isopropyl-3-(2,3,4-trimethoxystyryl)-7H-furo[3,2-g]chromen-7-one (Compound 9)	2-isopropyl, 3-(trimethoxystyryl)	C₂₅H₂₄O₆	420.46	Bulky substituents enhance binding to CYP450 enzymes; UV λmax at 352 nm
6-Butyl-5-methyl-3-phenyl-7H-furo[3,2-g]chromen-7-one (337918-31-7)	6-butyl, 5-methyl, 3-phenyl	C₂₂H₂₀O₃	332.39	Increased hydrophobicity (butyl, phenyl); potential for CNS targeting
3-(4-Chlorophenyl)-5-propyl-7H-furo[3,2-g]chromen-7-one (374760-90-4)	3-(4-chlorophenyl), 5-propyl	C₂₀H₁₅ClO₃	338.80	Halogenation improves metabolic stability; high XLogP (5.5) for membrane permeability

Structural Modifications and Bioactivity

• Substituent Effects :
  • tert-Butyl Group : The tert-butyl group in the target compound increases steric bulk and lipophilicity compared to smaller alkyl chains (e.g., methyl in Trioxsalen ). This may enhance membrane permeability but reduce solubility.
  • Methoxyphenyl vs. Chlorophenyl : Methoxy groups (C₂₁H₁₈O₄, ) enable π-π stacking with aromatic residues in enzymes, while chlorophenyl groups (C₂₀H₁₅ClO₃, ) introduce electron-withdrawing effects, improving metabolic stability.
  • Ethynyl and Styryl Groups : Ethynyl substituents (C₁₆H₁₂O₃, ) allow for modular chemical modifications, whereas trimethoxystyryl groups (C₂₅H₂₄O₆, ) enhance CYP3A4 inhibition via rigid, planar conformations.